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Compound of Interest

Compound Name: 5-CMPS

Cat. No.: B12710106

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount for laboratory safety and regulatory
compliance. This document provides immediate and essential procedural guidance for
managing 5'-Cytidine Monophosphate (5'-CMP), also known as 5'-Cytidylic acid (CAS: 63-37-
6). Adherence to these protocols is critical for ensuring personnel safety and environmental
protection.

While some safety data sheets (SDS) classify 5'-CMP as non-hazardous, others indicate
potential for irritation.[1][2][3] Therefore, it is prudent to handle this compound with a degree of
caution, assuming it may cause skin, eye, and respiratory irritation.

Quantitative Safety Data

The following table summarizes key safety and physical data for 5'-CMP.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12710106?utm_src=pdf-interest
https://datasheets.scbt.com/sc-211159.pdf
https://cdn.caymanchem.com/cdn/msds/35116m.pdf
https://www.cdhfinechemical.com/images/product/msds/136_139378279_Cytidine-5-Monophosphate-CASNO-63-37-6-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12710106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula CoH14N30sP [31141[5]
Molecular Weight 323.2 g/mol [3B1141[5]
Appearance White crystalline powder [11[4115]
Acute Toxicity LD50 > 1 g/kg (Intraperitoneal, 5]

mouse)

GHS Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[5]

Hazard Codes

Xn, Xi

[5]

Risk Statements

20/21/22 (Harmful by
inhalation, in contact with skin
and if swallowed), 36/37/38
(Irritating to eyes, respiratory

system and skin)

[5]

Storage Temperature

2-8°C

[5]

Experimental Protocols: Handling and Disposal

The following protocols provide a step-by-step guide for the safe handling and disposal of 5'-

CMP in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 5-CMP. The following PPE is

recommended to minimize exposure:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) approved standards.[4][6]

o Hand Protection: Handle with chemical-resistant, impervious gloves (e.g., nitrile rubber).

Gloves must be inspected prior to use.[1][3][4] Use proper glove removal technique to avoid
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skin contact.[3]

o Body Protection: Wear a laboratory coat. For larger quantities or where there is a risk of
significant dusting, consider impervious clothing.

» Respiratory Protection: If handling fine powder that may become airborne, use a NIOSH-
approved dust mask or respirator.[1] Work in a well-ventilated area, preferably in a chemical
fume hood.[1][4][6]

Handling Protocol

e Preparation:
o Ensure a calibrated safety shower and eye wash station are readily accessible.

o Designate a specific area for handling 5-CMP, preferably within a chemical fume hood.[1]

[6]
o Keep the container tightly closed when not in use.[4]
» Weighing and Aliquoting:

o Perform all weighing and handling of the solid material in a well-ventilated area or
chemical fume hood to avoid dust formation.[1][4][6]

o Use non-sparking tools for handling the powder.[4][6]

o Clean up any spills immediately using dry clean-up procedures; avoid generating dust.[1]
e Solution Preparation:

o When dissolving the powder, add it slowly to the solvent to prevent splashing.

o If the solution requires heating, do so in a controlled manner.
e Post-Handling:

o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[3][4]
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o Decontaminate all work surfaces after use.

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[1]
e Waste Segregation:

o Solid Waste: Place unused or expired 5-CMP powder, as well as any contaminated PPE
(gloves, disposable lab coats, bench paper), into a designated, clearly labeled hazardous
waste container.[1]

o Liquid Waste: Collect all solutions containing 5'-CMP in a separate, leak-proof, and
chemically compatible container. Label the container clearly as "Hazardous Waste" and
include the chemical name.

» Container Management:
o Use approved, chemically resistant containers for waste collection.
o Keep waste containers securely sealed when not in use to prevent spills.[1]

o Store waste containers in a designated, well-ventilated satellite accumulation area away
from incompatible materials.[4]

e Decontamination:

o Labware: Rinse non-disposable glassware and equipment that has come into contact with
5'-CMP with a suitable solvent. Collect the rinsate as hazardous liquid waste. Follow with a
standard cleaning procedure.

o Surfaces: Wipe down benchtops and other surfaces with an appropriate cleaning agent.
Dispose of all cleaning materials (e.g., wipes) as solid hazardous waste.

o Waste Pickup:

o Follow your institution's procedures for hazardous waste pickup. Do not attempt to
transport hazardous waste outside of the laboratory.
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o Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Visual Workflow for Handling 5'-CMP

The following diagram illustrates the key decision points and procedures for the safe handling
and disposal of 5'-Cytidine Monophosphate.
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Workflow for Safe Handling and Disposal of 5'-CMP
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Caption: Logical workflow for the safe handling and disposal of 5-CMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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